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Compound of Interest

Compound Name: Asaprol

Cat. No.: B12789150

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This document provides a comprehensive, step-by-step guide to the safe disposal of Asaprol
(also known as Abrastol or Calcinaphthol), ensuring the protection of personnel and the
environment.

Disclaimer: No specific Safety Data Sheet (SDS) for Asaprol (calcium 2-hydroxy-1-
naphthalenesulfonate) was located. The following guidance is synthesized from safety data for
structurally related compounds, including calcium hydroxide and sodium 2-
naphthalenesulfonate, as well as general laboratory chemical waste disposal protocols. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
for specific disposal requirements.

Key Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be aware of the potential hazards
associated with Asaprol and to use appropriate personal protective equipment (PPE). Based
on data from related compounds, Asaprol should be handled with care.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[1][2][3]
» Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).[1][2][3]

o Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[1][2]
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o Respiratory Protection: If handling large quantities or if dust is generated, use a NIOSH-

approved respirator.[1]

Handling and Storage:

Avoid breathing dust.[1][4]

Wash hands thoroughly after handling.[1][3]

Quantitative Data Summary

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep away from incompatible materials such as strong oxidizing agents.[4]

The following table summarizes key data points for Asaprol and its related compounds. This

information is essential for a comprehensive understanding of the substance's properties.

Asaprol (Calcium
2-hydroxy-1-

Sodium 2-

Property Calcium Hydroxide = naphthalenesulfon

naphthalenesulfon

ate

ate)
Molecular Formula C20H14Ca0sS2 Ca(OH)2 C10H7NaOsS
Molecular Weight 486.53 g/mol 74.09 g/mol 230.22 g/mol

) ) ) White to off-white

Appearance Reddish-white powder  White powder

crystalline powder

Solubility in Water

Soluble

Slightly soluble (1.73
g/L at 20°C)

Soluble

Hazards

Skin Irritant, Serious
Eye Damage,
Respiratory Irritant,
Harmful to aquatic life
(based on related

compounds)

Causes serious eye
damage, Skin
irritation, May cause

respiratory irritation

Causes serious eye

irritation
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Step-by-Step Disposal Protocol

The proper disposal of Asaprol involves a multi-step process designed to minimize risk and
ensure regulatory compliance.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the Asaprol waste is contaminated with other
hazardous materials. If so, it must be treated according to the hazards of all components.

o Segregate the Waste: Do not mix Asaprol waste with other chemical waste streams unless
explicitly permitted by your EHS department. Keep it separate from incompatible materials.

Step 2: Waste Collection and Labeling

o Container Selection: Use a chemically compatible, leak-proof container with a secure lid. The
original container is often a suitable choice if it is in good condition.

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
("Asaprol” or "calcium 2-hydroxy-1-naphthalenesulfonate™), and the associated hazards
(e.g., "lrritant").

Step 3: On-Site Accumulation and Storage

» Designated Area: Store the sealed and labeled waste container in a designated satellite
accumulation area.

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

» Storage Conditions: Store in a cool, dry, and well-ventilated area, away from general
laboratory traffic.

Step 4: Arranging for Disposal

» Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for the hazardous waste.
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o Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS department.

Step 5: Off-Site Disposal

e Your EHS department will work with a licensed hazardous waste disposal company to
transport and dispose of the Asaprol waste in accordance with all local, state, and federal

regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the Asaprol disposal procedure.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12789150?utm_src=pdf-body
https://www.benchchem.com/product/b12789150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12789150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Asaprol Disposal Workflow

Start: Asaprol Waste Generated

Step 1: Identify and Segregate Waste

'

Step 2: Collect in Labeled, Compatible Container

'

Step 3: Store in Designated Satellite Accumulation Area

'

Step 4: Contact EHS for Pickup

'

Complete Disposal Paperwork

'

Step 5: Licensed Vendor Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Asaprol Disposal Workflow
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of Asaprol, fostering a secure working environment and safeguarding our planet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12789150?utm_src=pdf-body
https://www.benchchem.com/product/b12789150?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/sial/c7887?userType=undefined
https://sds.aquaphoenixsci.com/SDS/36383_CalVer-2-Calcium-Indicator_GHS_en_2014-12-09.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/n6885
https://www.fishersci.com/store/msds?partNumber=AC121601000&productDescription=2-HYDROXY-1-NAPHTHALDEHY+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12789150#asaprol-proper-disposal-procedures
https://www.benchchem.com/product/b12789150#asaprol-proper-disposal-procedures
https://www.benchchem.com/product/b12789150#asaprol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12789150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12789150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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